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Compound of Interest

Compound Name: Xanthocillin X permethyl ether

Cat. No.: B1240226 Get Quote

Unveiling the Properties of Xanthocillin X
Permethyl Ether: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical

properties of Xanthocillin X permethyl ether, a natural product with significant therapeutic

potential. The information is curated for researchers and professionals in the fields of

pharmacology, medicinal chemistry, and drug development.

Core Physicochemical Properties
Xanthocillin X permethyl ether, a derivative of the isocyanide antibiotic Xanthocillin X, is a

solid compound at room temperature.[1] It is also recognized by its synonym, Xanthocillin X

dimethyl ether. Key identifying information and physical constants are summarized below.
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Property Value Source

Molecular Formula C₂₀H₁₆N₂O₂ [1][2]

Molecular Weight 316.35 g/mol [1][2]

CAS Number 4464-33-9 [3]

Appearance Solid [1]

Purity Typically ≥98% [1]

Solubility Soluble in DMSO (5 mg/mL)

Note: A specific melting point for Xanthocillin X permethyl ether has not been definitively

reported in the available literature. The parent compound, Xanthocillin, has a reported melting

point of 200 °C (with decomposition).

Spectroscopic and Chemical Characteristics
Detailed spectroscopic data for Xanthocillin X permethyl ether is crucial for its identification

and characterization. While a complete NMR spectral assignment is not readily available in the

public domain, its interaction with hemin has been characterized using UV-Visible and

fluorescence spectroscopy.

Chemical Reactivity and Biological Interactions:

Xanthocillin X permethyl ether is a natural product isolated from fungal sources such as

Dichotomomyces cejpii and Basipetospora sp.[4] Its primary biological activities of interest

include:

Aβ-42 Lowering Activity: It has been identified as an agent that can lower the levels of

amyloid-beta 42, a peptide strongly implicated in the pathology of Alzheimer's disease.[2][4]

Anti-proliferative Effects: The compound exhibits anti-proliferative activity against certain

cancer cell lines. This effect is attributed to its ability to bind with mitochondrial heme, leading

to mitochondrial dysfunction.
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The isocyanide functional groups are key to its biological activity, particularly in its interaction

with heme.

Experimental Protocols
While detailed, step-by-step experimental protocols for the determination of all physical

properties are not extensively published, the following represents a standard procedure for the

preparation of stock solutions, a critical step in many experimental workflows.

Protocol for Preparation of Stock Solutions:

A common method for preparing stock solutions of Xanthocillin X permethyl ether for in vitro

and in vivo studies involves the use of Dimethyl Sulfoxide (DMSO) followed by further dilution.

Objective: To prepare a homogenous stock solution for experimental use.

Materials:

Xanthocillin X permethyl ether powder

Dimethyl Sulfoxide (DMSO)

PEG300

Tween 80

Deionized water (ddH₂O)

Vortex mixer

Ultrasonic bath

Procedure:

Accurately weigh the desired amount of Xanthocillin X permethyl ether powder.

Dissolve the powder in an appropriate volume of DMSO to achieve the desired stock

concentration (e.g., 5 mg/mL).
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Use an ultrasonic bath to aid dissolution if necessary.[5]

For in vivo formulations, a co-solvent system is often employed. A typical procedure

involves the sequential addition of PEG300, Tween 80, and ddH₂O to the DMSO stock

solution, with thorough mixing after each addition to ensure clarity.[5]

Visualizing Molecular Interactions and Workflows
The following diagrams illustrate the proposed mechanism of action of Xanthocillin X
permethyl ether and a typical experimental workflow for preparing a stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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